2-iodo-N-[(4-methyl-1-piperazinyl)carbothioyl]benzamide

• Molecular Formula: C13H16IN3OS
• Molecular Weight: 389.26 g/mol
• IUPAC Name: 2-iodo-N-(4-methylpiperazine-1-carbothioyl)benzamide
• InChI: InChI=1S/C13H16IN3OS/c1-16-6-8-17(9-7-16)13(19)15-12(18)10-4-2-3-5-11(10)14/h2-5H,6-9H2,1H3,(H,15,18,19)
• InChI Key: DABNJUPMNAGPRA-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=S)NC(=O)C2=CC=CC=C2I

Description

2-iodo-N-[(4-methyl-1-piperazinyl)carbothioyl]benzamide, also known as IMC-3G3, is a small molecule inhibitor that has shown potential in the field of cancer research. It is a member of the benzamide family of compounds and has been found to have a high affinity for the insulin-like growth factor 1 receptor (IGF-1R).

Mechanism of Action

The mechanism of action of 2-iodo-N-[(4-methyl-1-piperazinyl)carbothioyl]benzamide involves the inhibition of the IGF-1R signaling pathway. This pathway plays a key role in cell proliferation, survival, and differentiation, and is frequently dysregulated in cancer cells. By inhibiting this pathway, this compound can prevent the growth and survival of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In addition to its anti-cancer properties, it has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-iodo-N-[(4-methyl-1-piperazinyl)carbothioyl]benzamide in lab experiments is its specificity for the IGF-1R pathway. This allows researchers to study the effects of inhibiting this pathway without affecting other signaling pathways. However, one limitation of using this compound is its relatively low potency compared to other IGF-1R inhibitors.

Future Directions

There are several future directions for the study of 2-iodo-N-[(4-methyl-1-piperazinyl)carbothioyl]benzamide. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another area of interest is the development of more potent and selective IGF-1R inhibitors. Finally, the role of this compound in other diseases and conditions, such as diabetes and neurodegenerative diseases, is an area of ongoing research.

Synthesis Methods

The synthesis of 2-iodo-N-[(4-methyl-1-piperazinyl)carbothioyl]benzamide involves several steps, including the reaction of 4-methylpiperazine with 2-iodobenzoic acid, followed by the addition of thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-aminobenzamide to yield the final product, this compound.

Scientific Research Applications

2-iodo-N-[(4-methyl-1-piperazinyl)carbothioyl]benzamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, particularly in breast, lung, and prostate cancer. It has also been found to sensitize cancer cells to chemotherapy and radiation therapy.